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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051 Get Quote

An In-depth Technical Guide on the Core Characteristics of Maleic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental characteristics of maleic

acid esters, compounds of significant interest in polymer chemistry, organic synthesis, and

pharmaceutical sciences. This document details their physicochemical properties, synthesis,

and analytical characterization, with a particular focus on their applications in drug

development.

Physicochemical Properties
Maleic acid esters are the diesters of maleic acid. The properties of these esters, such as

boiling point and density, generally increase with the molecular weight of the alcohol

substituent. They are typically colorless liquids with ester-like odors and are soluble in many

organic solvents. Their solubility in water is generally low.

Below is a summary of the physicochemical properties for several common maleic acid esters.
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Property
Dimethyl
Maleate

Diethyl
Maleate

Dibutyl
Maleate

Dioctyl
Maleate

Molecular

Formula
C₆H₈O₄ C₈H₁₂O₄ C₁₂H₂₀O₄ C₂₀H₃₆O₄

Molecular Weight

( g/mol )
144.13[1] 172.18[2] 228.29 340.5

Appearance
Colorless, oily

liquid[3]

Colorless, oily

liquid[4]

Colorless to

yellowish liquid

Clear, virtually

colorless liquid

Density (g/cm³) 1.152 @ 25°C[5] 1.065 @ 20°C[4] 0.99 @ 20°C 0.94 @ 20°C

Melting Point

(°C)
-17 to -19[3][5] -10[4] -85 -60

Boiling Point (°C) 204-205[5] 223-225[4][6] 280 345

Solubility in

Water
Miscible[5]

Slightly

soluble[4]
0.17 g/L @ 20°C Insoluble

Refractive Index

(n_D^20)
1.441[5] 1.441 (25°C)[6] 1.445 1.445 - 1.456

Synthesis of Maleic Acid Esters
A common and efficient method for the synthesis of maleic acid esters is the esterification of

maleic anhydride with the corresponding alcohol. This reaction is typically catalyzed by an acid.

General Experimental Protocol: Esterification of Maleic
Anhydride
This protocol describes a general procedure for the synthesis of dialkyl maleates from maleic

anhydride.

Materials:

Maleic Anhydride
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Alcohol (e.g., methanol, ethanol, n-butanol)

Acid Catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Brine

Equipment:

Round-bottom flask

Reflux condenser

Dean-Stark trap (for alcohols with limited water miscibility like n-butanol)

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus (for purification)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser,

and a Dean-Stark trap (if applicable), dissolve maleic anhydride in an excess of the desired

alcohol (e.g., a 1:4 molar ratio of anhydride to alcohol)[7].

Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid

(approximately 1-2% by weight of the maleic anhydride)[8].

Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by

observing the collection of water in the Dean-Stark trap or by thin-layer chromatography
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(TLC). The reaction is typically complete within 3 to 16 hours, depending on the alcohol and

catalyst used[8][9].

Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid

catalyst is used, it can be removed by filtration. For liquid acid catalysts, the reaction mixture

is typically diluted with an organic solvent and washed sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude ester is then purified by vacuum distillation to obtain the final product.

Characterization: The structure and purity of the synthesized maleic acid ester should be

confirmed by spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass

Spectrometry.

Spectroscopic Data
The following tables summarize typical spectroscopic data for common maleic acid esters.

Infrared (IR) Spectroscopy
Compound

C=O Stretch
(cm⁻¹)

C=C Stretch
(cm⁻¹)

C-O Stretch
(cm⁻¹)

=C-H Stretch
(cm⁻¹)

Dimethyl Maleate ~1732 ~1648 ~1222, 1164 ~3005

Diethyl Maleate ~1725 ~1645 ~1265, 1155 ~3000

Dibutyl Maleate ~1722 ~1645 ~1270, 1160 ~2960

¹H NMR Spectroscopy (CDCl₃, δ in ppm)
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Compound -OCH₃ / -OCH₂- -CH=CH- Alkyl Protons

Dimethyl Maleate 3.78 (s, 6H) 6.28 (s, 2H) -

Diethyl Maleate 4.25 (q, 4H) 6.25 (s, 2H) 1.32 (t, 6H)

Dibutyl Maleate 4.20 (t, 4H) 6.23 (s, 2H)
1.68 (m, 4H), 1.42 (m,

4H), 0.95 (t, 6H)

¹³C NMR Spectroscopy (CDCl₃, δ in ppm)
Compound C=O -CH=CH- -OCH₃ / -OCH₂- Alkyl Carbons

Dimethyl Maleate 165.5 129.5 52.0 -

Diethyl Maleate 165.2 130.0 61.2 14.1

Dibutyl Maleate 165.3 130.1 65.0 30.6, 19.2, 13.7

Mass Spectrometry (Electron Ionization)
Compound Molecular Ion (M⁺) Key Fragment Ions (m/z)

Dimethyl Maleate 144 113 ([M-OCH₃]⁺), 85, 59

Diethyl Maleate 172 127 ([M-OC₂H₅]⁺), 99, 53

Dibutyl Maleate 228 171 ([M-C₄H₉]⁺), 117, 99, 57

Applications in Drug Development
Maleic acid and its esters play a crucial role in pharmaceutical development. A primary

application is the formation of maleate salts with amine-containing active pharmaceutical

ingredients (APIs). This salt formation can significantly improve the drug's solubility, stability,

and bioavailability[10][11]. Maleate is one of the most commonly used anions for oral dosage

forms[10].

Furthermore, maleic acid derivatives are being explored for use in pH-sensitive drug delivery

systems. The ester or amide linkages can be designed to be stable at physiological pH but
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hydrolyze in the acidic environment of tumor tissues or endosomes, leading to targeted drug

release[12].

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of

maleic acid esters.

Synthesis Work-up & Purification

Characterization

Maleic Anhydride +
Alcohol

Esterification
(Acid Catalyst, Reflux)

1 Neutralization &
Washing

2 Drying & Solvent Removal3 Vacuum Distillation4 Pure Maleic Acid Ester5
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NMR (1H, 13C)

Mass Spectrometry

Click to download full resolution via product page

General workflow for the synthesis and characterization of maleic acid esters.

Formation of a Maleate Salt for Improved Drug
Properties
This diagram illustrates the concept of forming a maleate salt from an amine-containing drug to

enhance its physicochemical properties.
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Formation of a maleate salt to improve drug properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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